Benzyl 2,4-dioxo-3,4,5,6,8,9-hexahydro-1H-pyrimido[4,5-d]azepine-7(2H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that likely contains a pyrimido[4,5-d]azepine core structure, which is a type of heterocyclic compound . Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography . These techniques can provide detailed information about the compound’s molecular structure and stereochemistry.Chemical Reactions Analysis
The chemical reactivity of this compound would depend on its exact structure. Generally, heterocyclic compounds like this one can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, additions, and redox reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure. For example, the presence of polar functional groups could increase its solubility in water .Scientific Research Applications
Chemical Variability and Properties
Compounds with structures similar to Benzyl 2,4-dioxo-3,4,5,6,8,9-hexahydro-1H-pyrimido[4,5-d]azepine-7(2H)-carboxylate demonstrate fascinating chemical variability and properties. Research into compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine has shown their application in diverse fields such as spectroscopy, magnetism, and electrochemistry due to their complex structures and reactivity. These studies help in identifying potential points of interest for further investigation into unknown analogues, including this compound (Boča, Jameson, & Linert, 2011).
Synthetic Utilities and Biological Applications
The synthetic methods and biological applications of related compounds, such as benzimidazoles, quinoxalines, and benzo[1,5]diazepines, suggest a framework for understanding the utility of this compound. These methodologies highlight the compound's potential in developing novel therapeutic agents, emphasizing its significance in medicinal chemistry and drug development (Ibrahim, 2011).
Optoelectronic Materials
The investigation into functionalized quinazolines and pyrimidines, which are closely related to the target compound, reveals their applicability in creating novel optoelectronic materials. These compounds' incorporation into π-extended conjugated systems and their photophysical properties have led to advances in organic light-emitting diodes (OLEDs) and photoelectric conversion elements, suggesting potential research applications for this compound in these areas (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Central Nervous System (CNS) Acting Drugs
Research into functional chemical groups that could become sources for novel CNS-acting drugs highlights the importance of heterocyclic compounds, including pyrimidines. These findings underscore the potential of this compound in contributing to the development of new therapeutic agents targeting CNS disorders (Saganuwan, 2017).
Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for this compound would likely involve further studies to elucidate its biological activity, mechanism of action, and potential therapeutic applications. This could include in vitro and in vivo testing, as well as clinical trials if the compound shows promise as a drug candidate .
Properties
IUPAC Name |
benzyl 2,4-dioxo-5,6,8,9-tetrahydro-1H-pyrimido[4,5-d]azepine-7-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4/c20-14-12-6-8-19(9-7-13(12)17-15(21)18-14)16(22)23-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,17,18,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWRLIPKSEFZOCO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC2=C1C(=O)NC(=O)N2)C(=O)OCC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50677827 |
Source
|
Record name | Benzyl 2,4-dioxo-1,2,3,4,5,6,8,9-octahydro-7H-pyrimido[4,5-d]azepine-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50677827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1207369-43-4 |
Source
|
Record name | Benzyl 2,4-dioxo-1,2,3,4,5,6,8,9-octahydro-7H-pyrimido[4,5-d]azepine-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50677827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.